Cas no 596823-85-7 (1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile, 2-(2,5-dihydro-1H-pyrrol-1-yl)-)

• Product Name: 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile, 2-(2,5-dihydro-1H-pyrrol-1-yl)-
• CAS No: 596823-85-7
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• CID: 4056759
• Update Time: 2025-06-13

1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile, 2-(2,5-dihydro-1H-pyrrol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile, 2-(2,5-dihydro-1H-pyrrol-1-yl)-

• Inchi： 1S/C12H10N4/c13-8-9-11-10(4-3-5-14-11)15-12(9)16-6-1-2-7-16/h1-5,15H,6-7H2
• InChI Key： GLIUIXMJVSMIDO-UHFFFAOYSA-N
• SMILES： C12C(C#N)=C(N3CC=CC3)NC1=CC=CN=2

Additional information on 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile, 2-(2,5-dihydro-1H-pyrrol-1-yl)-

Introduction to 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile, 2-(2,5-dihydro-1H-pyrrol-1-yl) and Its Significance in Modern Chemical Research

The compound with the CAS number 596823-85-7, identified as 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile, 2-(2,5-dihydro-1H-pyrrol-1-yl), represents a fascinating molecule in the realm of heterocyclic chemistry. This compound belongs to the class of pyrrolopyridine derivatives, which have garnered significant attention due to their diverse pharmacological properties and potential applications in medicinal chemistry. The structural framework of this molecule consists of a fused system of a pyrrole ring and a pyridine ring, with a nitrile group at the 3-position and an additional pyrrolidine moiety at the 2-position, making it a structurally complex and synthetically intriguing entity.

The importance of 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile, 2-(2,5-dihydro-1H-pyrrol-1-yl) lies in its potential as a scaffold for developing novel therapeutic agents. Over the past decade, there has been a surge in research focused on heterocyclic compounds due to their prevalence in biologically active molecules. The pyrrolopyridine core is particularly notable for its presence in several FDA-approved drugs, including antiviral and anticancer agents. The introduction of a nitrile group at the 3-position and a substituted pyrrolidine moiety at the 2-position enhances the molecule's interactability with biological targets, making it an attractive candidate for drug discovery.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex heterocyclic systems like 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile, 2-(2,5-dihydro-1H-pyrrol-1-yl). For instance, transition metal-catalyzed cross-coupling reactions have been instrumental in constructing the fused ring system, while palladium-catalyzed amination reactions have facilitated the introduction of the pyrrolidine substituent. These synthetic strategies not only improve yield and selectivity but also open up new avenues for structural diversification.

The pharmacological potential of this compound has been explored in several preclinical studies. The nitrile group is known to exhibit nucleophilic properties, allowing for further functionalization through reductive amination or nucleophilic addition reactions. This versatility makes it possible to tailor the molecule's properties for specific biological targets. Additionally, the pyrrolidine moiety can serve as a hydrogen bond acceptor or donor, influencing binding affinity and selectivity when interacting with proteins or enzymes.

In particular, research has indicated that derivatives of 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile may exhibit potent activity against various diseases. For example, studies have shown that certain analogs of this compound exhibit inhibitory effects on kinases and other enzymes involved in cancer progression. The ability to modulate these interactions through structural modifications offers a promising route toward developing next-generation anticancer therapies. Furthermore, preliminary data suggest that this scaffold may also have applications in treating neurological disorders due to its ability to cross the blood-brain barrier.

The synthesis of 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. One common approach begins with the condensation of appropriately substituted pyrroles with acrylonitrile derivatives under acidic conditions to form the pyrrolopyridine core. Subsequent functionalization at the 2-position typically involves nucleophilic substitution or metal-catalyzed coupling reactions to introduce the desired substituents. The use of protecting group strategies is often necessary to ensure regioselectivity and prevent unwanted side reactions.

The role of computational chemistry in designing and optimizing derivatives of 1H-Pyrrolo[3,2-b]pyridine cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities and interactions between the compound and biological targets with high precision. This approach not only accelerates drug discovery but also helps in understanding structure-activity relationships (SAR), which are crucial for improving efficacy and minimizing toxicity.

Future directions in research on this compound include exploring its role in modulating immune responses and inflammation. Given that many diseases involve dysregulated immune function, compounds like 1H-Pyrrolo[3,2-b]pyridine could serve as immunomodulators or anti-inflammatory agents. Additionally, investigating its potential as an antimicrobial agent is another avenue that warrants further exploration.

The development of novel synthetic routes to 1H-Pyrrolo[3,2-b]pyridine remains an active area of investigation. Researchers are continually seeking more efficient and sustainable methods to construct complex heterocyclic frameworks without compromising yield or purity. Advances in green chemistry principles may also play a role here by reducing reliance on hazardous reagents or solvents.

In conclusion,1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile, particularly under its CAS number 596823-85-7 guise, represents a structurally intriguing and pharmacologically promising scaffold for drug discovery efforts worldwide. Its unique combination of features—such as dual heterocyclic systems—the presence of functional groups like nitriles—makes it an excellent candidate for further exploration into novel therapeutic applications across multiple disease areas.